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Compound Name: INF39

Cat. No.: B15611385

For Researchers, Scientists, and Drug Development Professionals

Introduction

INF39 is a potent, irreversible, and non-cytotoxic inhibitor of the NLRP3 inflammasome.[1][2][3]
It exerts its inhibitory effects by directly targeting the NLRP3 protein, thereby preventing its
activation and the subsequent inflammatory cascade.[3][4] Specifically, INF39 has been shown
to inhibit the interaction between NEK7 and NLRP3, a critical step in inflammasome assembly.
[2][5] This leads to a reduction in caspase-1 activation, pyroptosis, and the release of pro-
inflammatory cytokines such as IL-1[3.[1][3] Notably, INF39 is selective for the NLRP3
inflammasome and does not affect the AIM2 or NLRC4 inflammasomes.[2][5] These
characteristics make INF39 a valuable tool for studying NLRP3-driven inflammation and a
potential therapeutic candidate for related diseases.

Quantitative Data Summary

The following tables summarize the key quantitative data for INF39, including its chemical
properties and solubility in various solvents.

Table 1: Chemical Properties of INF39
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Property Value Reference

Molecular Weight 224.68 g/mol [1]

Formula C12H13ClO2 [1]

CAS Number 866028-26-4 [1]

Appearance Colorless to light yellow liquid [1]

Table 2: Solubility of INF39

Solvent Concentration Remarks Reference
Ultrasonic treatment

DMSO 100 mg/mL (445.08 may be needed. Use 1]

mM)

newly opened DMSO

as it is hygroscopic.

10 mg/mL (44.51 mM)

Sonication is

recommended.

[6]

10% DMSO + 40%
PEG300 + 5% Tween-
80 + 45% Saline

> 2.5 mg/mL (11.13
mM)

Clear solution.

[1]

10% DMSO + 90%
(20% SBE-B-CD in

Saline)

> 2.5 mg/mL (11.13
mM)

Clear solution.

[1]

10% DMSO + 90%
Corn Ol

> 2.5 mg/mL (11.13
mM)

Clear solution.

[1]

Experimental Protocols

Protocol 1: Preparation of INF39 Stock Solution

This protocol describes the preparation of a high-concentration stock solution of INF39 in

DMSO.

Materials:
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INF39 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)
Procedure:
e Bring the INF39 powder and DMSO to room temperature.

o Aseptically weigh the desired amount of INF39 powder and place it in a sterile
microcentrifuge tube.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 100
mg/mL or 445.08 mM).[1]

» Vortex the tube vigorously until the powder is completely dissolved. If necessary, use an
ultrasonic bath to aid dissolution.[1]

e Once dissolved, aliquot the stock solution into single-use volumes to avoid repeated freeze-
thaw cycles.

o Store the stock solution at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1]

Protocol 2: Preparation of INF39 Working Solution for
Cell Culture

This protocol details the dilution of the INF39 stock solution to the final working concentration
for cell culture experiments. It is crucial to maintain a low final DMSO concentration (typically <
0.1%) to prevent solvent-induced cytotoxicity.[7][8]

Materials:
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o INF39 stock solution (from Protocol 1)

e Pre-warmed complete cell culture medium

 Sterile microcentrifuge tubes or plates

Procedure:

e Thaw a single-use aliquot of the INF39 stock solution at room temperature.

o Perform serial dilutions of the stock solution in complete cell culture medium to achieve the
desired final working concentration. A common starting concentration for in vitro experiments
is 10 uM.[1][6]

o Example for a 10 pM final concentration from a 10 mM stock:

» Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 99 pL of
cell culture medium to get a 100 pM solution.

» Add 10 pL of the 100 pM intermediate solution to 90 pL of cell culture medium in your
experimental well to achieve a final concentration of 10 pM.

e Ensure the final DMSO concentration in the cell culture medium is below 0.5%, with 0.1% or
lower being ideal to minimize any potential effects of the solvent on the cells.[9][10]

e Always include a vehicle control in your experiments, which consists of cell culture medium
with the same final concentration of DMSO as the INF39-treated wells.[7]

o Add the prepared working solution to your cell cultures and proceed with your experimental
timeline. A typical pre-incubation time with the inhibitor is 1 hour before adding the stimulus
for NLRP3 activation.[7]

Visualizations
INF39 Mechanism of Action
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Caption: Mechanism of INF39 action on the NLRP3 inflammasome pathway.

Experimental Workflow: INF39 in Cell Culture
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Caption: General workflow for studying INF39 effects in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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